N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-((6,7,8,9-tetrahydro-5H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2-(8-thia-4,6-diazatricyclo[7.5.0.02,7]tetradeca-1(9),2(7),3,5-tetraen-3-ylsulfanyl)acetamide
• InChI: InChI=1S/C21H21N3O3S2/c25-18(22-9-13-6-7-15-16(8-13)27-12-26-15)10-28-20-19-14-4-2-1-3-5-17(14)29-21(19)24-11-23-20/h6-8,11H,1-5,9-10,12H2,(H,22,25)
• InChI Key: GPEVMADZXKDQAN-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(CC1)SC3=C2C(=NC=N3)SCC(=O)NCC4=CC5=C(C=C4)OCO5
• Molecular Formula: C21H21N3O3S2
• Molecular Weight: 427.5 g/mol

Description

N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-((6,7,8,9-tetrahydro-5H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H21N3O3S2 and its molecular weight is 427.54. The purity is usually 95%.
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Scientific Research Applications

Given the absence of direct matches in scientific research applications specifically for the compound mentioned, we can draw parallels and insights from related compounds with similar structural features. These analogs often exhibit a range of biological activities, making them valuable for drug development and other scientific inquiries.

Synthesis and Biological Activity

Compounds with structures resembling "N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-((6,7,8,9-tetrahydro-5H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-yl)thio)acetamide" have been synthesized and evaluated for various biological activities. For example, derivatives of thieno[3,2-d]pyrimidine have been explored for their potential as cyclooxygenase-2 inhibitors, showcasing the chemical versatility and potential therapeutic applications of this scaffold (Barone et al., 2013).

Antitumor Activity

Thienopyrimidine derivatives, including those linked to rhodanine, have been prepared and showed promising antimicrobial activity, indicating their potential in addressing cancer and microbial infections (Kerru et al., 2019). Similarly, novel benzothiazoles have been synthesized with potential as anti-inflammatory and analgesic agents, demonstrating the broad therapeutic potential of these molecular frameworks (Abu‐Hashem et al., 2020).

Enzyme Inhibition

Compounds with structural similarities have been evaluated for their role as enzyme inhibitors, offering potential pathways for the treatment of various diseases. For instance, classical and nonclassical 6-arylthio-2,4-diamino-5-ethylpyrrolo[2,3-d]pyrimidines have been synthesized as antifolates, indicating their use in inhibiting dihydrofolate reductase, a key enzyme in cellular metabolism (Gangjee et al., 2007).

Antioxidant Properties

Benzimidazole derivatives have been explored for their antioxidant properties in local base oil, highlighting the potential of structurally similar compounds in industrial applications beyond pharmaceuticals (Basta et al., 2017).